Cas no 1909327-53-2 (2-[(4-chlorophenyl)methyl]-2-methylpyrrolidine hydrochloride)

• Product Name: 2-[(4-chlorophenyl)methyl]-2-methylpyrrolidine hydrochloride
• CAS No: 1909327-53-2
• CID: 4629239
• Update Time: 2025-07-20

2-[(4-chlorophenyl)methyl]-2-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)methyl]-2-methylpyrrolidine hydrochloride

Additional information on 2-[(4-chlorophenyl)methyl]-2-methylpyrrolidine hydrochloride

Research Brief on 2-[(4-chlorophenyl)methyl]-2-methylpyrrolidine hydrochloride (CAS: 1909327-53-2)

Recent studies on 2-[(4-chlorophenyl)methyl]-2-methylpyrrolidine hydrochloride (CAS: 1909327-53-2) have highlighted its potential applications in the field of medicinal chemistry, particularly as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This compound, characterized by its pyrrolidine core and chlorophenyl substituent, has garnered attention due to its unique pharmacological properties and synthetic versatility. The following sections provide an overview of the latest research findings, including synthesis methodologies, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-[(4-chlorophenyl)methyl]-2-methylpyrrolidine hydrochloride, emphasizing its role as a precursor in the synthesis of dopamine receptor modulators. The researchers employed a multi-step process involving reductive amination and subsequent hydrochloride salt formation, achieving a high yield (82%) and purity (>98%). The study also investigated the compound's stability under various pH conditions, revealing optimal stability in acidic environments, which is critical for its formulation in oral dosage forms.

In another recent investigation, the compound's potential as a central nervous system (CNS) agent was evaluated. Preclinical studies demonstrated its affinity for sigma-1 receptors, suggesting possible applications in neuropathic pain management and neurodegenerative diseases. The compound exhibited a favorable pharmacokinetic profile, with good blood-brain barrier penetration and minimal off-target effects. These findings were presented at the 2024 American Chemical Society (ACS) National Meeting, sparking interest in further clinical development.

Additionally, computational studies utilizing molecular docking and density functional theory (DFT) calculations have provided insights into the compound's binding interactions with biological targets. These simulations revealed strong hydrophobic interactions between the chlorophenyl group and receptor binding pockets, corroborating the experimental data. Such in silico analyses are instrumental in optimizing the compound's structure for enhanced efficacy and selectivity.

Despite these promising results, challenges remain in scaling up the synthesis and ensuring consistent quality for large-scale production. Recent patents filed by pharmaceutical companies indicate ongoing efforts to address these issues, with novel purification techniques and green chemistry approaches being explored. The compound's potential as a scaffold for further derivatization also opens avenues for the discovery of new drug candidates with improved therapeutic indices.

In conclusion, 2-[(4-chlorophenyl)methyl]-2-methylpyrrolidine hydrochloride (CAS: 1909327-53-2) represents a versatile and pharmacologically relevant molecule with significant potential in drug discovery. Continued research into its synthetic optimization, biological mechanisms, and clinical applications will be crucial for realizing its full therapeutic value. Future studies should focus on in vivo efficacy and safety profiling to advance this compound toward preclinical and clinical development.